Cas no 2171154-11-1 (5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid
• CAS No: 2171154-11-1
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 5841928
• PubChem ID: 165511630
• Update Time: 2025-05-26

5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid
• 2171154-11-1
• EN300-1552895
• 5-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C25H25N3O6/c1-2-7-20(23(29)26-12-21-22(24(30)31)27-14-34-21)28-25(32)33-13-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,14,19-20H,2,7,12-13H2,1H3,(H,26,29)(H,28,32)(H,30,31)/t20-/m1/s1
• InChI Key： IJUGTSURQQILRR-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C(NCC1=C(C(=O)O)N=CO1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 131Ų

Additional information on 5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid

Comprehensive Analysis of 5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid (CAS No. 2171154-11-1)

The compound 5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid (CAS No. 2171154-11-1) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring an oxazole ring and a carboxylic acid functional group, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation strategies.

In recent years, the demand for Fmoc-protected intermediates like CAS 2171154-11-1 has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound is particularly notable for its stereochemical purity (2R configuration), which is critical for achieving high yields in peptide coupling reactions. The presence of the oxazole moiety also introduces unique hydrogen-bonding capabilities, a feature that has attracted attention in the development of protein-protein interaction inhibitors.

From an SEO perspective, users frequently search for terms like "Fmoc-amino acid derivatives", "oxazole carboxylic acid applications", and "CAS 2171154-11-1 supplier". These queries reflect the growing interest in custom peptide synthesis and small-molecule therapeutics. The compound’s molecular weight (452.48 g/mol) and solubility profile (typically in DMF or DMSO) are also common technical questions among researchers.

The synthetic utility of 5-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,3-oxazole-4-carboxylic acid extends to click chemistry applications, where its carboxyl group can be activated for amide bond formation. This aligns with current trends in biocompatible ligation techniques, a hot topic in chemical biology forums. Notably, the Fmoc group provides orthogonal protection, allowing selective deprotection under mild basic conditions—a feature highly valued in multistep organic synthesis.

Quality control of CAS 2171154-11-1 typically involves HPLC analysis and mass spectrometry to confirm its ≥95% purity. Storage recommendations (-20°C under nitrogen) are another frequently searched aspect, highlighting the compound’s sensitivity to moisture and temperature. Suppliers often emphasize its use in high-throughput screening libraries, particularly for targets like kinases and GPCRs.

In the context of green chemistry, researchers are exploring solvent-free methods to incorporate this oxazole derivative into peptidomimetics. The compound’s chiral center also makes it relevant to discussions about asymmetric synthesis—a trending topic in pharmaceutical manufacturing communities. Recent patent literature suggests its utility in designing macrocyclic compounds, further expanding its industrial relevance.